5-Nitrothiophene-2-carboxylic acid
Cat. No. B180939
M. Wt: 173.15 g/mol
InChI Key: UNEPVPOHGXLUIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05840917
Procedure details
5-Nitro-2-thiophenecarbaldehyde (7.86 g) was dissolved in acetonitrile (50 ml), and sodium dihydrogen phosphate (1.6 g) in water (20 ml) and 30% aqueous hydrogen peroxide (5.9 ml) were added. Furtherl sodium chlorite (8.0 g) in water (70 ml) was added dropwise under ice-cooling. The reaction mixture was stirred at room temperature for 2 hours, and then sodium thiosulfate was added to remove an excess amount of hydrogen peroxide. The mixture was alkalified with 1N sodium hydroxide and extracted with diethyl ether. The aqueous layer was acidified with 1N hydrochloric acid and extracted with ethyl acetate. The extract was dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give 5-nitro-2-thiophenecarboxylic acid (7.83 g) as crystals.
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[S:8][C:7]([CH:9]=[O:10])=[CH:6][CH:5]=1)([O-:3])=[O:2].P([O-])(O)(O)=[O:12].[Na+].Cl([O-])=O.[Na+].S([O-])([O-])(=O)=S.[Na+].[Na+]>C(#N)C.O.OO>[N+:1]([C:4]1[S:8][C:7]([C:9]([OH:12])=[O:10])=[CH:6][CH:5]=1)([O-:3])=[O:2] |f:1.2,3.4,5.6.7|
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Inputs
Step One
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Name
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|
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Quantity
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7.86 g
|
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(S1)C=O
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Name
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Quantity
|
50 mL
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Type
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solvent
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Smiles
|
C(C)#N
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Step Two
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Name
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Quantity
|
1.6 g
|
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Type
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reactant
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Smiles
|
P(=O)(O)(O)[O-].[Na+]
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Name
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Quantity
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20 mL
|
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Type
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solvent
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Smiles
|
O
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|
Name
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|
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Quantity
|
5.9 mL
|
|
Type
|
solvent
|
|
Smiles
|
OO
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Step Three
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Name
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Quantity
|
8 g
|
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Type
|
reactant
|
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Smiles
|
Cl(=O)[O-].[Na+]
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Name
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Quantity
|
70 mL
|
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Type
|
solvent
|
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Smiles
|
O
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Step Four
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Name
|
sodium thiosulfate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=S)(=O)([O-])[O-].[Na+].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
cooling
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove an excess amount of hydrogen peroxide
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with diethyl ether
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The extract was dried over anhydrous magnesium sulfate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=CC=C(S1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.83 g | |
| YIELD: CALCULATEDPERCENTYIELD | 339.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
